Cas no 1805046-94-9 (Methyl 5-cyano-3-fluoro-2-hydroxybenzoate)

• Product Name: Methyl 5-cyano-3-fluoro-2-hydroxybenzoate
• CAS No: 1805046-94-9
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4952716
• Update Time: 2025-10-31

Methyl 5-cyano-3-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-fluoro-2-hydroxybenzoate

• Inchi： 1S/C9H6FNO3/c1-14-9(13)6-2-5(4-11)3-7(10)8(6)12/h2-3,12H,1H3
• InChI Key： BDPTXQBWZHYREU-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C(=O)OC)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-3-fluoro-2-hydroxybenzoate

Comprehensive Overview of Methyl 5-cyano-3-fluoro-2-hydroxybenzoate (CAS No. 1805046-94-9)

Methyl 5-cyano-3-fluoro-2-hydroxybenzoate (CAS No. 1805046-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a cyano group, fluoro substituent, and hydroxybenzoate backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₆FNO₃, highlights its potential for applications in drug discovery, material science, and specialty chemicals.

The compound's multifunctional architecture makes it a valuable building block for designing bioactive molecules. Researchers are particularly interested in its electron-withdrawing cyano group and fluorine atom, which can enhance metabolic stability and binding affinity in target molecules. Recent studies have explored its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine. The hydroxybenzoate moiety further expands its applicability in polymer chemistry and green synthesis initiatives.

In the context of sustainable chemistry, Methyl 5-cyano-3-fluoro-2-hydroxybenzoate has been investigated for its role in catalyzed coupling reactions and biodegradable material design. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses industry trends toward energy-efficient processes. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry confirms its high purity (>98%), meeting stringent standards for GMP-grade intermediates.

The compound's structure-activity relationships (SAR) are a focal point for computational chemists leveraging AI-driven molecular modeling. Platforms like AlphaFold and quantum mechanics simulations predict its interactions with biological targets, accelerating hit-to-lead optimization. This aligns with the pharmaceutical industry's shift toward digital drug discovery, where high-throughput screening of such scaffolds is prioritized.

From a commercial perspective, Methyl 5-cyano-3-fluoro-2-hydroxybenzoate is supplied under controlled conditions to ensure stability. Storage recommendations emphasize protection from UV degradation and moisture, with inert atmosphere packaging being common. Regulatory compliance with REACH and FDA guidelines further underscores its suitability for global supply chains. As patent landscapes evolve, this compound continues to feature in IP filings for small-molecule therapeutics and advanced materials.

Emerging applications in crop protection chemicals demonstrate its agrochemical potential. The fluoro and cyano groups contribute to pesticidal activity while maintaining environmental safety profiles—a critical consideration given increasing EPA and EU pesticide regulations. Formulations incorporating this intermediate show promise in addressing resistance management challenges in modern agriculture.

Ongoing research explores derivatization strategies to expand its utility, such as click chemistry modifications and metal-catalyzed functionalizations. These innovations position Methyl 5-cyano-3-fluoro-2-hydroxybenzoate at the forefront of molecular diversity-oriented synthesis, catering to demands for fragment-based drug design libraries. Collaborative efforts between academia and industry continue to unlock its full potential across interdisciplinary domains.